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Application Note: High-Fidelity NAPL Saturation Quantification Using 2-Pentanol-d2

Executive Summary
This guide details the protocol for utilizing 2-Pentanol-d2 (deuterium-labeled secondary amyl

alcohol) as a partitioning tracer in Partitioning Interwell Tracer Tests (PITT).[1] While traditional

PITTs utilize non-labeled alcohols, the use of 2-Pentanol-d2 offers superior signal-to-noise

ratios in sites with high background biological activity (fermentation byproducts) or residual

solvent interference.[1]

Target Audience: Hydrogeologists, Environmental Remediation Engineers, and Pharmaceutical

ADME/Tox Scientists transitioning to Environmental Risk Assessment (ERA).

Key Application: Quantification of Non-Aqueous Phase Liquid (NAPL) saturation (

) in groundwater aquifers and source zone characterization at pharmaceutical manufacturing
sites.[1]
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The core principle of the PITT is chromatographic separation.[1] When a tracer suite is injected

into a NAPL-contaminated aquifer, the tracers separate based on their affinity for the NAPL

phase versus the mobile water phase.[1]

Conservative Tracer (e.g., Bromide, Deuterated Water): Travels at the velocity of

groundwater (

). It does not partition into the NAPL.

Partitioning Tracer (2-Pentanol-d2): Retarded relative to the water flow because it spends a

fraction of its transit time solvated in the immobilized NAPL.[1]

Why 2-Pentanol-d2?
Ideal Partition Coefficient (

): 2-Pentanol typically has a NAPL-water partition coefficient between 4 and 15 (depending
on NAPL type), providing optimal retardation without excessive test duration.[1]

Mass Spectrometry Discrimination: The "d2" label (mass shift +2 Da) allows for Selected Ion

Monitoring (SIM) via GC-MS.[1] This eliminates false positives from naturally occurring

alcohols (e.g., from anaerobic biodegradation of fuel oxygenates) and allows for

simultaneous injection with non-labeled 2-pentanol if dual-zone testing is required.

The Retardation Equation
The retardation factor (

) of 2-Pentanol-d2 is defined as the ratio of the mean arrival time of the partitioning tracer (

) to that of the conservative tracer (

).[1] [1]

Where:

: Equilibrium partition coefficient (NAPL/Water).[1]

: Average NAPL saturation (fraction of pore space occupied by NAPL).[1]
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Experimental Protocol
Phase 1: Bench Validation (Pre-Field)
Objective: Determine the site-specific

for 2-Pentanol-d2 against the specific NAPL found at the site.[1]

Sample Collection: Obtain a sample of the NAPL (e.g., TCE, Benzene, Chlorobenzene) from

the site.

Equilibration:

Prepare 20 mL vials with 10 mL groundwater and 2 mL NAPL.

Spike with 2-Pentanol-d2 (Target conc: 100 mg/L).[1]

Agitate for 24 hours at groundwater temperature.

Phase Separation & Analysis:

Centrifuge to separate phases.

Analyze the aqueous phase via GC-MS.[1][2]

Calculate

using mass balance:

[1]

Phase 2: Field Injection Strategy
Objective: Create a "slug" of tracer that interrogates the subsurface swept volume.[1]

Reagents:

Conservative Tracer: Potassium Bromide (KBr) or Sodium Bromide (NaBr) @ 500 mg/L.[1]

Partitioning Tracer: 2-Pentanol-d2 @ 500–1000 mg/L.[1]
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Chase Fluid: Native groundwater.[1]

Workflow:

Hydraulic Steady State: Establish a steady flow field by pumping the extraction well and

injecting at the injection well for 24 hours prior to tracer introduction.[1]

Slug Injection: Inject the tracer cocktail (0.2 to 0.5 pore volumes) at a constant rate.

Chase: Immediately follow with tracer-free groundwater to push the slug through the zone of

interest.[1]

Phase 3: Sampling & Analytical Method (GC-MS)
Critical for Drug Development/High-Precision Contexts: Use Internal Standard (ISTD)

calibration.[1]

Instrument: Agilent 7890/5977 GC-MS (or equivalent).

Column: DB-624 or equivalent (optimized for volatiles).[1]

Carrier Gas: Helium @ 1.0 mL/min.[1]

Inlet: Splitless, 250°C.

MS Mode: SIM (Selected Ion Monitoring).[1]

Target Ions:

2-Pentanol (Natural): Target m/z 45, Qualifier 55.[1][3]

2-Pentanol-d2: Target m/z 47 (assuming d2 on C2/C3), Qualifier 57. Note: Verify

fragmentation pattern of specific isotopologue purchased.

Data Visualization & Logic
PITT Field Workflow
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The following diagram illustrates the logical flow of the tracer test from injection to data

processing.
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Caption: Logical flow of a Partitioning Interwell Tracer Test (PITT) utilizing 2-Pentanol-d2.

Analytical Discrimination Logic
Why use deuterated tracers? This diagram explains the analytical advantage.
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Caption: Mass Spectrometry workflow demonstrating the isolation of the d2-tracer signal from

background interference.

Data Summary & Troubleshooting
Table 1: Comparative Tracer Properties
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Property
Conservative
Tracer (Bromide)

Partitioning Tracer
(2-Pentanol-d2)

Significance

Detection Limit 0.5 mg/L (IC) 0.01 mg/L (GC-MS)
d2 allows trace-level

detection.[1]

Retardation (

)
1.0 (Reference) > 1.0 (Variable)

Magnitude of

correlates to NAPL

volume.[1]

Biodegradation Negligible Low/Moderate

d2 is kinetically more

stable than non-

labeled forms (isotope

effect).[1]

Background High in saline aquifers Zero (Synthetic)

d2 eliminates false

positives from

fermentation.[1]

Table 2: Troubleshooting Matrix
Observation Probable Cause Corrective Action

No Separation (

)

No NAPL present OR

too low.

Verify

in lab; Confirm source zone

location.

Tracer Loss (Mass Balance <

80%)

Biodegradation or Flow

Divergence.[1]

Check aerobic status; Use

degradation-resistant tracers

(e.g., tert-butanol) as

secondary check.[1]

High Background Noise
Cross-contamination or

incorrect SIM window.[1]

Clean injection equipment;

Narrow MS scan window to

specific d2 ions.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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